Cas no 2580197-19-7 (tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate
• CAS No: 2580197-19-7
• MF: C₁₅H₂₃NO₄
• MW: 281.34742474556
• CID: 5658611
• PubChem ID: 165885852
• Update Time: 2025-10-29

tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2580197-19-7
• EN300-27718641
• tert-butyl N-[4-(2-hydroxypropoxy)-2-methylphenyl]carbamate
• tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate

• Inchi： 1S/C15H23NO4/c1-10-8-12(19-9-11(2)17)6-7-13(10)16-14(18)20-15(3,4)5/h6-8,11,17H,9H2,1-5H3,(H,16,18)
• InChI Key： HRMIYMDDWZXITF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C)OCC(C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.16270821g/mol
• Monoisotopic Mass: 281.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate

Professional Introduction to Compound with CAS No. 2580197-19-7 and Product Name: tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate

The compound with the CAS number 2580197-19-7 and the product name tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in various biochemical and therapeutic contexts. The presence of a tert-butyl group, a 2-hydroxypropoxy moiety, and a methylphenylcarbamate core suggests a multifaceted chemical profile that could be leveraged for innovative drug design and development.

Recent studies have highlighted the importance of functionalized aromatic carbamates in medicinal chemistry. The tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate structure combines the stability provided by the tert-butyl group with the hydrophilic properties of the 2-hydroxypropoxy side chain, making it an intriguing candidate for further exploration. This compound’s design allows for selective interactions with biological targets, which is a critical factor in developing effective pharmaceutical agents.

In the realm of drug discovery, the integration of biologically active molecules with optimized pharmacokinetic profiles is essential. The methylphenylcarbamate core of this compound has been identified as a promising scaffold for modulating various enzymatic pathways. Preliminary research indicates that derivatives of this structure may exhibit inhibitory effects on certain key enzymes involved in metabolic disorders, offering potential therapeutic benefits in managing related conditions.

The hydroxypropoxy group in the molecule introduces a polar region that enhances solubility and bioavailability, which are crucial parameters for any drug candidate. This feature makes tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate a suitable candidate for oral administration or other routes of delivery where solubility is a limiting factor. Furthermore, the presence of this group may facilitate interactions with cellular receptors or transporters, improving drug absorption and distribution within the body.

Advances in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of compounds like tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate before experimental validation. These simulations have suggested that the compound may exhibit favorable binding affinities to specific protein targets, making it a valuable tool for developing targeted therapies. Such insights are derived from high-throughput virtual screening and molecular docking studies, which are integral components of modern drug discovery pipelines.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group necessitates precise control over reaction conditions to avoid side products, while the functionalization of the aromatic ring demands expertise in selective substitution techniques. Recent improvements in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability, paving the way for large-scale pharmaceutical applications.

In conclusion, the compound with CAS no. 2580197-19-7 and its product name tert-butyl N-4-(2-hydroxypropoxy)-2-methylphenylcarbamate represents a significant contribution to the field of chemical biology and drug development. Its unique structural features offer multiple advantages for therapeutic applications, including enhanced solubility, targeted biological activity, and favorable pharmacokinetic properties. As research continues to uncover new applications for this class of compounds, it is likely that derivatives will play an increasingly important role in addressing unmet medical needs.